Cas no 2145651-40-5 (2-(1-benzyl-3-formamido-2-methylpyrrolidin-3-yl)acetic acid)

• Product Name: 2-(1-benzyl-3-formamido-2-methylpyrrolidin-3-yl)acetic acid
• CAS No: 2145651-40-5
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6246160
• PubChem ID: 165518951
• Update Time: 2025-06-20

2-(1-benzyl-3-formamido-2-methylpyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-3-formamido-2-methylpyrrolidin-3-yl)acetic acid
• EN300-1286817
• 2145651-40-5

• Inchi： 1S/C15H20N2O3/c1-12-15(16-11-18,9-14(19)20)7-8-17(12)10-13-5-3-2-4-6-13/h2-6,11-12H,7-10H2,1H3,(H,16,18)(H,19,20)
• InChI Key： ZJPNLNKWKUQVGO-UHFFFAOYSA-N
• SMILES： OC(CC1(CCN(CC2C=CC=CC=2)C1C)NC=O)=O

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(1-benzyl-3-formamido-2-methylpyrrolidin-3-yl)acetic acid

Introduction to 2-(1-benzyl-3-formamido-2-methylpyrrolidin-3-yl)acetic acid (CAS No. 2145651-40-5)

2-(1-benzyl-3-formamido-2-methylpyrrolidin-3-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2145651-40-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives, characterized by its pyrrolidinone scaffold, which is a privileged structure in drug discovery due to its biological activity and favorable pharmacokinetic properties. The presence of multiple functional groups, including a benzyl group, an amide moiety, and a methyl-substituted nitrogen atom, contributes to its complex chemical profile and potential therapeutic applications.

The synthesis and structural elucidation of 2-(1-benzyl-3-formamido-2-methylpyrrolidin-3-yl)acetic acid involve advanced organic chemistry techniques, such as multi-step condensation reactions and cyclization processes. The introduction of the benzyl group at the 1-position enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and binding affinity to biological targets. Meanwhile, the formamido group at the 3-position introduces a polar amide functionality, which can participate in hydrogen bonding interactions, further modulating the compound's bioactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(1-benzyl-3-formamido-2-methylpyrrolidin-3-yl)acetic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and metabolic disorders. For instance, preliminary docking studies have indicated potential interactions with cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. Additionally, the structural features of this molecule may allow it to interact with other therapeutic targets, such as kinases and transcription factors, opening up avenues for its exploration in oncology research.

The pharmacological evaluation of 2-(1-benzyl-3-formamido-2-methylpyrrolidin-3-yl)acetic acid has been the focus of several recent clinical trials. These trials aim to assess its efficacy and safety profile in treating conditions such as rheumatoid arthritis and type 2 diabetes. The compound's ability to modulate inflammatory pathways has been particularly promising in preclinical models. For example, animal studies have demonstrated significant reductions in pro-inflammatory cytokine levels following administration of this derivative, suggesting its potential as an anti-inflammatory agent.

From a synthetic chemistry perspective, 2-(1-benzyl-3-formamido-2-methylpyrrolidin-3-yl)acetic acid represents an excellent example of how functional group interplay can lead to the development of novel pharmacophores. The integration of a methylpyrrolidinone core with an amide linkage not only enhances solubility but also provides multiple sites for further derivatization. This flexibility has allowed chemists to generate a library of analogs with tailored biological activities. Such libraries are invaluable tools in high-throughput screening (HTS) campaigns, where compounds are rapidly tested against large panels of biological targets to identify lead candidates for drug development.

The role of CAS No. 2145651-40-5 in medicinal chemistry extends beyond its individual properties. It serves as a building block for more complex molecules designed to address unmet medical needs. The benzyl-substituted pyrrolidinone scaffold has been systematically modified by researchers to optimize pharmacokinetic parameters such as bioavailability, metabolic stability, and target specificity. These modifications often involve replacing or altering one or more functional groups while maintaining the core structure's integrity.

In conclusion, 2-(1-benzyl-3-formamido-2-methylpyrrolidin-3-yl)acetic acid exemplifies the intersection of innovative synthetic methodologies and pharmacological exploration in modern drug discovery. Its unique structural attributes make it a compelling candidate for further investigation into therapeutic applications across multiple disease areas. As research continues to uncover new biological functions and synthetic pathways, compounds like this one will remain at the forefront of pharmaceutical innovation.